Cas no 101651-44-9 (Acetamide,N-5H-pyrido[4,3-b]indol-3-yl-)

Acetamide,N-5H-pyrido[4,3-b]indol-3-yl- structure
101651-44-9 structure
Product Name:Acetamide,N-5H-pyrido[4,3-b]indol-3-yl-
CAS No:101651-44-9
MF:C13H11N3O
MW:225.245942354202
CID:182439
PubChem ID:3063817
Update Time:2025-04-19

Acetamide,N-5H-pyrido[4,3-b]indol-3-yl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-5H-pyrido[4,3-b]indol-3-yl-
    • 5H-Pyrido[4,3-b]indole,acetamide deriv.
    • N-(5H-pyrido[4,3-b]indol-3-yl)acetamide
    • SCHEMBL3341658
    • DTXSID60144090
    • 101651-44-9
    • N-(5H-Pyrido(4,3-b)indol-3-yl)acetamide
    • Acetamide, N-(5H-pyrido(4,3-b)indol-3-yl)-
    • Inchi: 1S/C13H11N3O/c1-8(17)15-13-6-12-10(7-14-13)9-4-2-3-5-11(9)16-12/h2-7,16H,1H3,(H,14,15,17)
    • InChI Key: WIMXPBFDDOFUQK-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1=CC2=C(C=N1)C1C=CC=CC=1N2

Computed Properties

  • Exact Mass: 224.0825
  • Monoisotopic Mass: 225.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • Density: 1.387
  • Boiling Point: 573.3°Cat760mmHg
  • Flash Point: 300.5°C
  • Refractive Index: 1.789
  • PSA: 57.78
  • LogP: 3.32400

Acetamide,N-5H-pyrido[4,3-b]indol-3-yl- Security Information

  • Safety Term:x."> Mutation data reported. When heated to decomposition it emits toxic fumes of NOx.
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.